Cas no 1542345-18-5 (4-amino-4-(dimethyl-1,3-oxazol-2-yl)butanoic acid)

• Product Name: 4-amino-4-(dimethyl-1,3-oxazol-2-yl)butanoic acid
• CAS No: 1542345-18-5
• MF: C₉H₁₄N₂O₃
• MW: 198.219062328339
• CID: 5911149
• PubChem ID: 82607237
• Update Time: 2025-06-14

4-amino-4-(dimethyl-1,3-oxazol-2-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-amino-4-(dimethyl-1,3-oxazol-2-yl)butanoic acid
• 1542345-18-5
• EN300-1756914

• Inchi： 1S/C9H14N2O3/c1-5-6(2)14-9(11-5)7(10)3-4-8(12)13/h7H,3-4,10H2,1-2H3,(H,12,13)
• InChI Key： BEEARUVPFSREBD-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C)N=C1C(CCC(=O)O)N

Computed Properties

• Exact Mass: 198.10044231g/mol
• Monoisotopic Mass: 198.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.4
• Topological Polar Surface Area: 89.4Ų

Additional information on 4-amino-4-(dimethyl-1,3-oxazol-2-yl)butanoic acid

Comprehensive Overview of 4-amino-4-(dimethyl-1,3-oxazol-2-yl)butanoic acid (CAS No. 1542345-18-5)

4-amino-4-(dimethyl-1,3-oxazol-2-yl)butanoic acid (CAS No. 1542345-18-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique combination of an oxazole ring and a butanoic acid backbone, making it a versatile intermediate in drug discovery and development. Researchers are particularly interested in its potential applications as a bioactive scaffold for designing novel therapeutics targeting metabolic disorders and neurological conditions.

The structural uniqueness of 4-amino-4-(dimethyl-1,3-oxazol-2-yl)butanoic acid lies in its heterocyclic oxazole moiety, which is known for its electron-rich properties and ability to participate in hydrogen bonding. This characteristic enhances its binding affinity to biological targets, a feature highly sought after in medicinal chemistry. Recent studies have explored its role as a precursor for GABA analogs, which are pivotal in modulating neurotransmitter activity. Such applications align with current trends in precision medicine and neuropharmacology, addressing growing demand for treatments related to anxiety and epilepsy.

From a synthetic perspective, CAS No. 1542345-18-5 is often synthesized via multicomponent reactions involving dimethyloxazole derivatives and protected amino acids. Its carboxylic acid group allows for further functionalization, enabling the creation of esters or amides for enhanced bioavailability. These modifications are critical in optimizing drug-like properties, a topic frequently searched by chemists in QSAR studies and ADMET profiling.

The compound’s relevance extends to bioconjugation techniques, where it serves as a linker for attaching fluorescent probes or targeting ligands in biomarker discovery. This aligns with the rising interest in theranostics—a fusion of therapy and diagnostics—highlighted in recent publications on personalized healthcare. Laboratories focusing on proteomics and chemical biology frequently inquire about its stability under physiological conditions, reflecting its utility in in vivo imaging applications.

In industrial settings, 4-amino-4-(dimethyl-1,3-oxazol-2-yl)butanoic acid is valued for its scalability and compatibility with green chemistry principles. Manufacturers emphasize solvent-free synthesis routes to reduce environmental impact, responding to global demands for sustainable chemical production. Analytical methods such as HPLC-MS and NMR spectroscopy are routinely employed to ensure purity, a key concern for buyers sourcing high-quality intermediates.

Emerging discussions in academic forums and patent literature suggest exploratory uses of this compound in peptide mimetics and enzyme inhibitors. Its zwitterionic nature at physiological pH makes it a candidate for improving blood-brain barrier penetration, a recurring challenge in CNS drug development. Such insights cater to frequent search queries about overcoming pharmacokinetic limitations in neuroactive compounds.

Regulatory databases classify CAS No. 1542345-18-5 as non-hazardous under standard handling conditions, though proper laboratory safety protocols are recommended. This safety profile supports its adoption in high-throughput screening platforms, where researchers prioritize compounds with low toxicity risks. The compound’s stability data and storage recommendations are often requested by procurement teams in contract research organizations (CROs).

To summarize, 4-amino-4-(dimethyl-1,3-oxazol-2-yl)butanoic acid represents a convergence of structural ingenuity and practical utility in modern science. Its interdisciplinary applications—from drug design to diagnostic tools—reflect the compound’s adaptability to evolving scientific needs. As interest grows in small-molecule therapeutics and targeted delivery systems, this compound is poised to remain a focal point in innovative research endeavors.